An In-depth Technical Guide to D-Glucose Pentaacetate: Core Properties and Structure
An In-depth Technical Guide to D-Glucose Pentaacetate: Core Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the fundamental properties, structure, and reactivity of D-glucose pentaacetate, a pivotal molecule in carbohydrate chemistry and drug development. This fully acetylated derivative of D-glucose exists as two anomers, α-D-glucose pentaacetate and β-D-glucose pentaacetate, each with distinct physical and spectral properties.
Core Properties
D-glucose pentaacetate is a white crystalline solid that is sparingly soluble in water but readily soluble in organic solvents such as ethanol (B145695) and chloroform.[1] The acetylation of the hydroxyl groups significantly alters the properties of glucose, making it a versatile intermediate in organic synthesis.
Physicochemical Properties
The key physicochemical properties of the α and β anomers of D-glucose pentaacetate are summarized below for easy comparison.
| Property | α-D-Glucose Pentaacetate | β-D-Glucose Pentaacetate |
| Molecular Formula | C₁₆H₂₂O₁₁ | C₁₆H₂₂O₁₁ |
| Molecular Weight | 390.34 g/mol | 390.34 g/mol |
| Melting Point | 110-111 °C | 132-135 °C |
| Optical Rotation [α]D | ≥+98° (c=1 in ethanol) | +4° (c=5 in CHCl₃) |
| CAS Number | 604-68-2 | 604-69-3 |
Molecular Structure and Stereochemistry
The stereochemistry at the anomeric carbon (C1) distinguishes the α and β anomers. In the α-anomer, the anomeric acetate (B1210297) group is in an axial position, while in the β-anomer, it occupies an equatorial position. This difference in stereochemistry influences the reactivity and physical properties of the two isomers.
The pyranose ring of both anomers adopts a stable chair conformation. The bulky acetyl groups prefer to be in equatorial positions to minimize steric hindrance.
Spectroscopic Data for Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the α and β anomers of D-glucose pentaacetate. The chemical shift of the anomeric proton (H-1) is particularly diagnostic.
1H and 13C NMR Chemical Shifts (in CDCl₃)
| Position | α-Anomer 1H (ppm) | β-Anomer 1H (ppm) | α-Anomer 13C (ppm) | β-Anomer 13C (ppm) |
| 1 | 6.33 | 5.76 | 89.0 | 91.7 |
| 2 | 5.12 | 5.19 | 69.8 | 72.9 |
| 3 | 5.47 | 5.11 | 69.9 | 70.3 |
| 4 | 5.11 | 5.28 | 67.8 | 68.2 |
| 5 | 4.10 | 3.82 | 70.2 | 72.9 |
| 6a | 4.27 | 4.27 | 61.5 | 61.8 |
| 6b | 4.13 | 4.14 | ||
| CH₃ (Ac) | 2.19, 2.10, 2.05, 2.03, 2.02 | 2.11, 2.09, 2.04, 2.02, 1.99 | 20.9, 20.7, 20.6, 20.5 | 20.9, 20.7, 20.6, 20.5 |
| C=O (Ac) | 170.6, 170.1, 169.9, 169.4, 168.9 | 170.6, 170.2, 169.4, 169.3, 168.6 |
Experimental Protocols
Synthesis of D-Glucose Pentaacetate
The synthesis of D-glucose pentaacetate is a standard procedure in organic chemistry laboratories and is achieved by the acetylation of D-glucose. The anomeric outcome of the reaction can be controlled by the choice of catalyst.
Anomer-Specific Synthesis Workflow
Methodology for the Synthesis of β-D-Glucose Pentaacetate:
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Reagents: D-glucose, anhydrous sodium acetate, and acetic anhydride.
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Procedure:
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To a flask containing D-glucose and anhydrous sodium acetate, add an excess of acetic anhydride.
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Heat the mixture gently with stirring.
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After the reaction is complete, pour the mixture into ice-cold water to precipitate the product.
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Collect the crude product by filtration and wash thoroughly with water.
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Purification: Recrystallize the crude product from ethanol to obtain pure β-D-glucose pentaacetate.
Reactivity and Applications in Drug Development
The acetyl groups in D-glucose pentaacetate serve as protecting groups for the hydroxyl functionalities of glucose. This allows for selective chemical modifications at other positions of the molecule.
Role as a Glycosyl Donor in Glycosylation Reactions
D-glucose pentaacetate is a widely used glycosyl donor in the synthesis of glycosides, which are key components of many biologically active compounds. The anomeric acetate can be activated by a Lewis acid, leading to the formation of an oxocarbenium ion intermediate. This intermediate then reacts with a nucleophilic acceptor (e.g., an alcohol or another sugar) to form a glycosidic bond.
Generalized Glycosylation Pathway
The stereochemical outcome of the glycosylation reaction is influenced by various factors, including the nature of the protecting groups on the glycosyl donor, the reactivity of the glycosyl acceptor, and the reaction conditions. The presence of a participating acetyl group at the C2 position of the glucose ring often leads to the formation of 1,2-trans-glycosides (β-glycosides for glucose) via the formation of a cyclic acyloxonium ion intermediate.
This technical guide provides a foundational understanding of D-glucose pentaacetate, a molecule of significant importance in the fields of chemical synthesis and medicinal chemistry. Its well-defined structure and versatile reactivity make it an invaluable tool for the construction of complex carbohydrate-containing molecules with potential therapeutic applications.
